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Compound of Interest

Compound Name: 4-Amino-2,6-diphenylphenol

Cat. No.: B1268537

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals hazard classification for 4-Amino-2,6-
diphenylphenol (CAS No. 50432-01-4). Aimed at researchers, scientists, and professionals in
drug development, this document outlines the known hazards, precautionary measures, and
the standard experimental protocols that form the basis of such a classification. Due to a lack of
publicly available, compound-specific quantitative toxicity data and experimental studies for 4-
Amino-2,6-diphenylphenol, this guide details the widely accepted OECD guidelines for the
assessment of skin irritation, eye irritation, and respiratory tract irritation. This approach
provides a robust framework for understanding the potential hazards of this compound.

GHS Hazard Classification

4-Amino-2,6-diphenylphenol is classified under the GHS framework based on notifications to
regulatory inventories and available safety data sheets.[1][2][3][4] The consensus classification
indicates hazards related to skin, eye, and respiratory irritation.

Summary of GHS Classification
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Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
Skin )
) o Exclamation ) H315: Causes
Corrosion/Irritatio  Category 2 Warning o
Mark skin irritation
n
Serious Eye ) H319: Causes
Exclamation ) )
Damage/Eye Category 2 Mark Warning serious eye
ar
Irritation irritation
Specific Target
Organ Toxicity — ) H335: May
) Exclamation ) )
Single Exposure Category 3 Mark Warning cause respiratory
ar
(Respiratory irritation

Tract Irritation)

Precautionary Statements

A comprehensive list of precautionary statements is provided to ensure safe handling and use
of 4-Amino-2,6-diphenylphenol.[1][2]
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Category P-Statement Description
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective gloves/eye
P280 p 9 ) Y
protection/face protection.
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Store in a well-ventilated

Call a POISON
pP312 CENTER/doctor if you feel

unwell.

If skin irritation occurs: Get
P332 + P313

medical advice/attention.

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/attention.

Take off contaminated clothing
P362 + P364 )

and wash it before reuse.
Storage P403 + P233

place. Keep container tightly
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closed.
P405 Store locked up.

Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Quantitative Toxicity Data

As of the date of this publication, specific quantitative toxicity data for 4-Amino-2,6-
diphenylphenol, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%), are
not available in the public domain. The GHS classification is likely based on qualitative
assessments or data from structurally similar compounds.

Standardized Experimental Protocols for Hazard
Determination

The following sections detail the standard OECD (Organisation for Economic Co-operation and
Development) guidelines for testing chemical hazards. These protocols represent the
methodologies that would be employed to generate the data necessary for the GHS
classifications assigned to 4-Amino-2,6-diphenylphenol.

Skin Irritation: OECD Test Guideline 439 (In Vitro
Reconstructed Human Epidermis Test Method)

This in vitro method is a non-animal alternative for assessing skin irritation potential.

Principle: The test utilizes a reconstructed human epidermis model which mimics the
biochemical and physiological properties of the upper layers of human skin. The test chemical
is applied topically to the tissue surface. Cell viability is then determined by measuring the
enzymatic conversion of the vital dye MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) into a blue formazan salt, which is quantified spectrophotometrically. A reduction in
cell viability below a certain threshold indicates irritation potential.

Methodology:
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Tissue Preparation: Reconstructed human epidermis tissues are pre-incubated in a defined
culture medium.

Test Substance Application: A small quantity of the test substance (solid or liquid) is applied
uniformly to the surface of the tissue.

Exposure: The tissues are exposed to the test substance for a defined period (e.g., 60
minutes).

Post-Exposure: The test substance is removed by washing, and the tissues are transferred
to fresh medium for a post-exposure incubation period (typically 42 hours).

Viability Assessment: The tissues are incubated with MTT solution. The formazan product is
then extracted from the tissues using a solvent (e.g., isopropanol).

Data Analysis: The optical density of the extracted formazan is measured. The percentage of
viable cells is calculated relative to negative controls. A substance is identified as a skin
irritant if the mean tissue viability is reduced to < 50%.[5]
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GHS Hazard Classification Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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